BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Dipropyl
Maleate: Suppliers, Commercial Availability, and
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dipropyl maleate

Cat. No.: B3050212

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals on dipropyl maleate. It covers key suppliers, commercial
availability, and detailed technical data. The guide also provides experimental protocols for
synthesis, purification, and key chemical reactions, offering a practical framework for laboratory
applications.

Introduction to Dipropyl Maleate

Dipropyl maleate (CAS No. 2432-63-5) is the diester of maleic acid and propanol.[1] Its
chemical structure, featuring a cis-double bond and two propyl ester groups, makes it a
versatile intermediate in organic synthesis.[2] While specific applications in drug development
are not extensively documented, its structural analogs, such as dibutyl maleate and diethyl
maleate, are utilized as plasticizers in pharmaceutical coatings and as intermediates in the
synthesis of active pharmaceutical ingredients.[3][4] The reactivity of the electron-deficient
double bond allows for its participation in various chemical transformations, including
polymerization and cycloaddition reactions.[2]

Key Suppliers and Commercial Availability

Dipropyl maleate is commercially available from a range of suppliers, primarily catering to the
research and chemical synthesis markets. The compound is typically available in laboratory
quantities, with options for bulk purchasing from some manufacturers.
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Table 1: Key Suppliers of Dipropyl Maleate

Contact

Supplier Country . Notes
Information
Offers dipropyl
Sigma-Aldrich (Merck)  Global --INVALID-LINK-- maleate for research
purposes.
Hefei TNJ Chemical , Manufacturer and
China --INVALID-LINK-- _
Industry Co.,Ltd. supplier.[5][6]
Hangzhou Yuhao ) )
. . Supplier of chemical
Chemical Technology China --INVALID-LINK-- ) )
intermediates.[5]
Co., Ltd.
Career Henan ) Supplier of fine
_ China --INVALID-LINK-- _
Chemica Co. chemicals.[5]
SKYRUN
) Offers spot supply of
INDUSTRIAL China --INVALID-LINK-- ,
dipropyl maleate.[2]
CO.,LTD.
Specializes in
Dayang Chem ) )
China +86-571-88938639 pharmaceutical
(Hangzhou) Co.,Ltd. _ _
intermediates.[7]
Chemos GmbH & Co. _
Germany N/A European supplier.[8]

KG

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical and spectroscopic properties of dipropyl

maleate is essential for its application in research and development. The following tables

summarize key quantitative data.

Table 2: Physicochemical Properties of Dipropyl Maleate
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Property Value Reference
CAS Number 2432-63-5 [1]
Molecular Formula C10H1604 [1]
Molecular Weight 200.23 g/mol [1]
Boiling Point 257.96°C (rough estimate) [2]
Density 1.0245 g/cm3 [2]
Refractive Index 1.4434 (estimate) [2]
Flash Point 119.6°C [2]

Table 3: Spectroscopic Data for Dipropyl Maleate Analog (Diisopropyl Maleate)

Note: Spectroscopic data for the closely related analog, diisopropyl maleate, is provided as a
reference.
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Parameter Value

1H NMR (CDCls, 400 MHz)

Chemical Shift (d) Multiplicity
~6.1 ppm Singlet
~5.0 ppm Septet
~1.2 ppm Doublet

13C NMR (CDCls, 100 MHz)

Chemical Shift (d) Assignment

~165 ppm Carbonyl Carbon (-C=0)
~130 ppm Olefinic Carbon (-CH=CH-)
~68 ppm Methine Carbon (-CH(CH3)2)
~22 ppm Methyl Carbon (-CH(CHs)z2)

Infrared (IR) Spectroscopy

Wavenumber (cm~1) Assignment

~1720 cm™1 C=0 Stretch (Ester)
~1640 cm™1 C=C Stretch (Olefin)
~1150 cm™1 C-O Stretch (Ester)

Mass Spectrometry (MS)

Molecular lon Peak (M+) m/z = 200

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and key
reactions of dipropyl maleate. Where specific protocols for dipropyl maleate are not readily
available, methods for the analogous diisopropyl maleate are presented and can be adapted.

Synthesis of Dipropyl Maleate via Fischer Esterification
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This protocol describes the synthesis of dipropyl maleate through the acid-catalyzed
esterification of maleic anhydride with propanol.

Materials:

e Maleic anhydride

e 1-Propanol (anhydrous)

o Concentrated sulfuric acid (H2SOa4) or p-toluenesulfonic acid (p-TsOH)
e Saturated sodium bicarbonate solution (NaHCO3s)

e Brine

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, dissolve
maleic anhydride in an excess of 1-propanol.

o Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the
reaction mixture.

» Heat the mixture to reflux and collect the water generated during the reaction in the Dean-
Stark trap.

» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GO).

e Once the reaction is complete, cool the mixture to room temperature.

» Transfer the reaction mixture to a separatory funnel and wash sequentially with water,
saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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« Filter the drying agent and remove the excess propanol under reduced pressure using a

rotary evaporator.

+ Purify the crude dipropyl maleate by vacuum distillation to obtain the final product.

Maleic Anhydride +
1-Propanol +
Acid Catalyst

Reflux with

Dean-Stark Trap

Aqueous Workup:
1. Water Wash
2. NaHCO3 Wash
3. Brine Wash

Dry with
MgSO4 or Na2S0O4

Rotary Evaporation

Vacuum Distillation

Pure Dipropyl Maleate
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Click to download full resolution via product page

Synthesis of Dipropyl Maleate Workflow

Purity Assessment by Gas Chromatography (GC)

This section details a general protocol for determining the purity of dipropyl maleate using gas
chromatography with flame ionization detection (GC-FID).

Instrumentation:
e Gas chromatograph equipped with a flame ionization detector (FID)
e Capillary column (e.g., DB-5 or equivalent)

Chromatographic Conditions:

Injector Temperature: 250°C

Detector Temperature: 270°C

Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

o Initial temperature: 60°C, hold for 2 minutes
o Ramp: 10°C/min to 220°C

o Hold: 5 minutes at 220°C

e Injection Volume: 1 uL

o Split Ratio: 50:1

Procedure:

e Prepare a standard solution of dipropyl maleate in a suitable solvent (e.g., acetone or
dichloromethane).
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Prepare a sample solution of the synthesized dipropyl maleate at the same concentration.
Inject the standard and sample solutions into the GC system.

Analyze the resulting chromatograms to determine the retention time of dipropyl maleate
and identify any impurities.

Calculate the purity of the sample by comparing the peak area of dipropyl maleate to the
total peak area of all components in the chromatogram.

Sample Preparation
(Dissolve in Solvent)

Inject into GC-FID

Chromatographic Separation
(Capillary Column)

Flame lonization
Detection (FID)

Data Analysis:
- Identify Peaks
- Calculate Peak Areas
- Determine Purity

Purity Report

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b3050212?utm_src=pdf-body
https://www.benchchem.com/product/b3050212?utm_src=pdf-body
https://www.benchchem.com/product/b3050212?utm_src=pdf-body
https://www.benchchem.com/product/b3050212?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GC Purity Analysis Workflow

Applications in Polymer Chemistry and Potential in
Drug Delivery

While direct applications of dipropyl maleate in drug delivery are still emerging, its role in
polymer chemistry suggests potential avenues for exploration. Dialkyl maleates are known to
be used as comonomers and plasticizers in the synthesis of various polymers.[3] For instance,
the copolymerization of maleate esters with vinyl acetate can be employed to create polymers
with tailored properties for coatings and adhesives.[4]

In the context of drug delivery, such polymers could be functionalized to create biocompatible
and biodegradable drug carriers, such as polymeric micelles or nanopatrticles. The ester
linkages in the polymer backbone would be susceptible to hydrolysis, allowing for controlled
drug release. Further research is warranted to explore the potential of dipropyl maleate-
containing polymers in drug formulation and controlled release systems.

Safety and Handling

Dipropyl maleate should be handled in accordance with standard laboratory safety
procedures. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier for
detailed information on hazards, handling, and disposal. Based on data for analogous
compounds, it may cause skin and eye irritation.[9] Appropriate personal protective equipment
(PPE), including gloves and safety glasses, should be worn when handling this chemical. Work
should be conducted in a well-ventilated area or a fume hood.

This technical guide provides a foundational understanding of dipropyl maleate for its
application in research and development. The provided protocols and data can serve as a
starting point for further investigation into its chemical reactivity and potential uses in drug
development and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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